Cas no 7277-82-9 (7H-1,4-Oxathiepin)

• Product Name: 7H-1,4-Oxathiepin
• CAS No: 7277-82-9
• MF: C₅H₆OS
• MW: 114.165540218353
• CID: 2668339
• PubChem ID: 23353081
• Update Time: 2024-03-01

7H-1,4-Oxathiepin Chemical and Physical Properties

Names and Identifiers

• 7H-1,4-Oxathiepin

• Inchi： 1S/C5H6OS/c1-2-6-3-5-7-4-1/h1,3-5H,2H2
• InChI Key： QHADNTUVJZGSOZ-UHFFFAOYSA-N
• SMILES： S1C=COCC=C1

Computed Properties

• Exact Mass: 114.01393598g/mol
• Monoisotopic Mass: 114.01393598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 96.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.5
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Thioenol ethers